Cas no 33390-80-6 (2-Methoxybenzeneacetamide)

• Product Name: 2-Methoxybenzeneacetamide
• CAS No: 33390-80-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 320663
• PubChem ID: 80662
• Update Time: 2025-04-19

2-Methoxybenzeneacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,2-methoxy-
• 2-(2-Methoxyphenyl)acetamide
• 2-(2-METHOXYPHENYL)-ACETAMIDE
• 2-MethoxybenzeneacetaMide
• (2-methoxy-phenyl)-acetic acid amide
• (2-Methoxy-phenyl)-essigsaeure-amid
• 2-methoxyphenylacetamide
• AC1L2ZVL
• AC1Q45D2
• AC1Q5J7A
• C-(2-Methoxy-phenyl)-acetamid
• STK115576
• SureCN1010680
• MFCD01196672
• CS-14555
• (2-methoxyphenyl)acetamide
• Z33545381
• SCHEMBL1010680
• benzeneacetamide, 2-methoxy-
• 2-(2-Methoxyphenyl)ethanimidic acid
• FT-0693059
• EINECS 251-491-5
• UNII-RDT39HU3CZ
• SB76374
• 2-methyloxyphenylacetamide
• QHOOQLXZKWMYCC-UHFFFAOYSA-N
• NSC 49779
• EN300-69286
• DTXSID60955007
• AKOS005399355
• C12522
• 2-Methoxyphenyl acetamide
• CS-M2045
• 33390-80-6
• NS00054686
• EINECS 228-745-9
• 2-Methoxybenzeneacetamide

• MDL： MFCD01196672
• Inchi： 1S/C9H11NO2/c1-12-8-5-3-2-4-7(8)6-9(10)11/h2-5H,6H2,1H3,(H2,10,11)
• InChI Key： QHOOQLXZKWMYCC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CC(N)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32